Cas no 620112-78-9 (CCG-63802)

CCG-63802 structure

Product Name:CCG-63802

CAS No:620112-78-9

MF:C₂₆H₁₈N₄O₂S

MW:450.511723995209

MDL:MFCD04190628

CID:836624

PubChem ID:6057678

Update Time:2025-04-19

CCG-63802 Chemical and Physical Properties

Names and Identifiers

- (E)-2-(Benzo[d]thiazol-2-yl)-3-(9-methyl-4-oxo-2-(m-tolyloxy)-4H-pyrido[1,2-a]pyrimidin-3-yl)acrylonitrile
- (2E)-2-(1,3-Benzothiazol-2-yl)-3-[9-methyl-2-(3-methylphenoxy)-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl]acrylonitrile
- 2-Benzothiazoleacetonitrile, α-[[9-methyl-2-(3-methylphenoxy)-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl]methylene]-, (alphaE)-
- (2E)-2-Benzothiazol-2-yl-3-[9-methyl-2-(3-methylphenoxy)-4-oxo(5-hydropyridino[1,2-a]pyrimidin-3-yl)]prop-2-enenitrile
- CCG-63802
- (E)-2-(Benzo[d]thiazol-2-yl)-3-(9-methyl-4-oxo-2-(m-tolyloxy)-4H-pyrido[1,2-a]pyrimidin-3-yl)a...
- CCG 63802
- AC1O107Z
- CHEMBL1476646
- HMS1804I11
- MolPort-000-250-364
- STK705022
- STOCK4S-75157
- alpha-[[9-Methyl-2-(3-methylphenoxy)-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl]methylene]-2-benzothiazoleacetonitrile
- 2-BENZOTHIAZOLEACETONITRILE, ALPHA-((9-METHYL-2-(3-METHYLPHENOXY)-4-OXO-4H-PYRIDO(1,2-A)PYRIMIDIN-3-YL)METHYLENE)-
- UNII-339BU4Y35U
- F82209
- NCGC00101417-01
- GLXC-10986
- Q27075773
- (E)-2-(1,3-benzothiazol-2-yl)-3-(9-methyl-2-(3-methylphenoxy)-4-oxopyrido(1,2-a)pyrimidin-3-yl)prop-2-enenitrile
- HY-70074
- 2-(Benzo[d]thiazol-2-yl)-3-(9-methyl-4-oxo-2-(m-tolyloxy)-4H-pyrido[1,2-a]pyrimidin-3-yl)acrylonitrile
- (2E)-2-(1,3-benzothiazol-2-yl)-3-[9-methyl-2-(3-methylphenoxy)-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl]prop-2-enenitrile
- DTXCID10133555
- 2-BENZOTHIAZOLEACETONITRILE, .ALPHA.-((9-METHYL-2-(3-METHYLPHENOXY)-4-OXO-4H-PYRIDO(1,2-A)PYRIMIDIN-3-YL)METHYLENE)-
- 620112-78-9
- (E)-2-(1,3-benzothiazol-2-yl)-3-[9-methyl-2-(3-methylphenoxy)-4-oxopyrido[1,2-a]pyrimidin-3-yl]prop-2-enenitrile
- 339BU4Y35U
- BRD-K26970495-001-01-9
- AKOS001693192
- DTXSID10211064
- GTPL8724
- DA-62121
- MS-28172
- MDL： MFCD04190628
- Inchi： 1S/C26H18N4O2S/c1-16-7-5-9-19(13-16)32-24-20(26(31)30-12-6-8-17(2)23(30)29-24)14-18(15-27)25-28-21-10-3-4-11-22(21)33-25/h3-14H,1-2H3/b18-14+
- InChI Key： VFSVKVQMZDJFQX-NBVRZTHBSA-N
- SMILES： S1C2C=CC=CC=2N=C1/C(/C#N)=C/C1=C(N=C2C(C)=CC=CN2C1=O)OC1C=CC=C(C)C=1

Computed Properties

Exact Mass: 450.11524
Monoisotopic Mass: 450.11504700g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 33
Rotatable Bond Count: 4
Complexity: 1030
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 4.9
Topological Polar Surface Area: 107Å²

Experimental Properties

Density: 1.31
Boiling Point: 547.9°C at 760 mmHg
Flash Point: 285.1°C
Refractive Index: 1.694
PSA: 78.58
LogP: 5.77748

CCG-63802 Security Information

Hazard Category Code： 25
Safety Instruction： 45
Hazardous Material Identification：
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month

CCG-63802 Pricemore >>

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